Cas no 286013-18-1 (Dimethyl Sulfate-13C2)

• Product Name: Dimethyl Sulfate-13C2
• CAS No: 286013-18-1
• MF: C₂H₆O₄S
• MW: 128.116949558258
• CID: 248579
• Update Time: 2025-04-19

Dimethyl Sulfate-13C2 Chemical and Physical Properties

Names and Identifiers

• Methanol-13C, sulfate(2:1) (9CI)
• DIMETHYL SULFATE, [13C2]
• Dimethyl sulfate-13C2
• Dimethyl Sulfate-13C2

• Inchi： 1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3/i1+1,2+1
• InChI Key： VAYGXNSJCAHWJZ-ZDOIIHCHSA-N
• SMILES： S(=O)(=O)(O[13CH3])O[13CH3]

Computed Properties

• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3

Experimental Properties

• Color/Form: Liquid
• Density: 1.355 g/mL at 25 °C
• Melting Point: −32 °C(lit.)
• Boiling Point: 188 °C(lit.)
• Flash Point: 182 °F
• Refractive Index: n20/D 1.3865(lit.)
• Solubility: Not determined

Dimethyl Sulfate-13C2 Security Information

• Hazardous Material transportation number：UN 1595 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 45-25-26-34-43-68
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Risk Phrases：45-25-26-34-43-68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters